Cas no 497865-50-6 ((E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine)

• Product Name: (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine
• CAS No: 497865-50-6
• MF: C₁₈H₁₆N₆O
• MW: 332.35924243927
• CID: 5989203
• PubChem ID: 6863243
• Update Time: 2025-06-08

(E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

• (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine
• (E)-6-(2-(2-ethoxybenzylidene)hydrazinyl)-[1,2,4]triazolo[3,4-a]phthalazine
• Benzaldehyde, 2-ethoxy-, 2-(1,2,4-triazolo[3,4-a]phthalazin-6-yl)hydrazone
• 497865-50-6
• SR-01000010846
• N-[(E)-(2-ethoxyphenyl)methylideneamino]-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• SR-01000010846-1
• AKOS005490786
• (E)-1-[(2-ETHOXYPHENYL)METHYLIDENE]-2-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-6-YL}HYDRAZINE
• F1219-0360
• AKOS024413073

• Inchi： 1S/C18H16N6O/c1-2-25-16-10-6-3-7-13(16)11-19-21-17-14-8-4-5-9-15(14)18-22-20-12-24(18)23-17/h3-12H,2H2,1H3,(H,21,23)
• InChI Key： OOMJJJHQNNNKLW-UHFFFAOYSA-N
• SMILES： C(=NNC1C2=C(C3=NN=CN3N=1)C=CC=C2)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 332.13855916g/mol
• Monoisotopic Mass: 332.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 17.26±0.70(Predicted)

Additional information on (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine

Introduction to (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine (CAS No. 497865-50-6)

(E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine, also known as (E)-1-(2-ethoxyphenyl)methylidene-2-(1,2,4-triazolo[3,4-a]phthalazin-6-yl)hydrazine, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is identified by the Chemical Abstracts Service (CAS) number 497865-50-6.

The molecular structure of (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine is characterized by a conjugated system that includes a hydrazine moiety and a triazolophthalazine scaffold. The presence of these functional groups imparts the molecule with a high degree of chemical reactivity and biological activity. The ethoxyphenyl substituent further enhances the lipophilicity and solubility properties of the compound, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor activity, (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a versatile compound with potential applications in both oncology and inflammatory diseases.

The synthesis of (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine typically involves a multi-step process that includes the formation of the hydrazine intermediate followed by condensation with the appropriate aldehyde or ketone. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the production of this compound.

The pharmacokinetic profile of (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine has also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in plasma. These characteristics suggest that it could be developed into an orally available drug formulation.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of (E)-1-(2-ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, (E)-1-(2-Ethoxyphenyl)methylidene-2-{1,2,4triazolo3,4-aPhthalazin - 6 - yl}hydrazine (CAS No. 497865 - 50 - 6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to contribute to the advancement of modern medicine.